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Introduction
3,5-Dibromo-2-pyridylazo-N-ethyl-N-(3-sulfopropyl)aniline, monosodium salt, monohydrate,

commonly known as 3,5-DiBr-PAESA, is a highly sensitive chromogenic chelating agent. In the

field of biochemistry, its primary application lies in the quantitative determination of metal ions,

particularly copper (Cu²⁺ and Cu⁺) and silver (Ag⁺), in a variety of biological samples.[1][2] Its

high molar absorptivity upon chelation allows for precise colorimetric assays, making it a

valuable tool for researchers studying metal ion homeostasis and its role in health and disease.

[3][4] This guide provides a comprehensive overview of the core principles, experimental

protocols, and technical data associated with the use of 3,5-DiBr-PAESA in biochemical

research.

Core Principle of Metal Ion Determination
The utility of 3,5-DiBr-PAESA in biochemical assays is based on its ability to form a stable,

colored complex with specific metal ions. The general mechanism for copper determination

involves the following steps:
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Dissociation: In an acidic buffer, copper ions are released from carrier proteins, such as

ceruloplasmin, and other copper-containing molecules within the biological sample.[2][4]

Reduction (for total copper): An optional reduction step, often using ascorbic acid, can be

included to reduce Cu²⁺ to Cu⁺, allowing for the determination of total copper content.[5]

Chelation and Color Formation: 3,5-DiBr-PAESA selectively chelates the free copper ions,

resulting in the formation of a distinctively colored complex.[6][7]

Spectrophotometric Quantification: The intensity of the color produced is directly proportional

to the concentration of the metal ion in the sample. This is quantified by measuring the

absorbance at a specific wavelength using a spectrophotometer or microplate reader.[4][6]

Quantitative Data Summary
The following table summarizes the key quantitative parameters of 3,5-DiBr-PAESA and its

metal complexes, compiled from various sources.
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Parameter Value Metal Ion Conditions Source(s)

Molar

Absorptivity (ε)

> 32,000

M⁻¹cm⁻¹

3,5-DiBr-PAESA

(free)
at ~503 nm [3]

> 124,000

M⁻¹cm⁻¹
Cu(II) chelate at 637 nm [3]

134,000

M⁻¹cm⁻¹
Cu(I) chelate at 639 nm [2]

80,000 M⁻¹cm⁻¹ Ag(I) chelate at 618 nm [2]

Maximum

Wavelength

(λmax)

~503 nm
3,5-DiBr-PAESA

(free)
[3]

637 nm Cu(II) chelate [3]

639 nm Cu(I) chelate [2]

618 nm Ag(I) chelate [2]

580 nm (assay) Copper chelate Assay conditions [4][6]

582 nm (assay) Copper chelate Assay conditions [5]

Assay Range 3 - 400 µg/dL Copper [4]

1.84 - 60 µmol/L Copper [7]

Reaction Time ~10 minutes Copper
Room

temperature
[4][6]

4-5 minutes Copper 37°C [5]

Detailed Experimental Protocols
The following are generalized protocols for the determination of copper in biological samples

using 3,5-DiBr-PAESA. Specific assay kits may have variations in reagent composition and

incubation times.

Sample Preparation
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Proper sample preparation is critical for accurate results.

Serum/Plasma: Use non-hemolyzed samples. Heparin is a suitable anticoagulant; however,

EDTA must be avoided as it will interfere with the assay by chelating copper ions.[6][7]

Insoluble materials should be removed by centrifugation.[6]

Urine and other Biological Fluids: If samples are turbid, clarify by centrifugation at

approximately 6,000 rpm for 15 minutes. The pH of the sample should be between 2.0 and

8.0. If necessary, adjust the pH with a small amount of 6M HCl.[6]

Tissue Extracts: Homogenize the tissue sample and then deproteinize using a 5%

trichloroacetic acid (TCA) solution. After incubation, centrifuge to pellet the precipitated

protein and use the supernatant for the assay.[6]

Cell Lysates: Similar to other biological fluids, cell lysates should be clarified by

centrifugation to remove cellular debris before use in the assay.[6]

Colorimetric Assay Protocol (Microplate Format)
This protocol is adapted from commercially available copper assay kits utilizing 3,5-DiBr-
PAESA.[6][7]

Reagent Preparation:

Working Solution: Prepare a working solution by mixing the provided buffer and the 3,5-DiBr-
PAESA chromogen solution according to the kit's instructions. This solution is typically stable

for a limited time.[6]

Standards: Use the provided copper calibrator/standard solution to prepare a standard

curve.

Assay Procedure:

Pipette samples, standards, and a blank (e.g., purified water) into the wells of a microplate.

[6]

Add the prepared Working Solution containing 3,5-DiBr-PAESA to each well.[6]
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Mix gently, avoiding the formation of bubbles.[6]

Incubate the plate at room temperature for approximately 10 minutes, or as specified by the

kit manufacturer.[6]

Measure the absorbance at the recommended wavelength, typically around 580 nm. A

reference wavelength (e.g., 750 nm) may also be used to correct for background

absorbance.[6]

Calculate the copper concentration in the samples by comparing their absorbance values to

the standard curve.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the determination of copper in

biological samples using a 3,5-DiBr-PAESA based colorimetric assay.
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Caption: Workflow for Copper Determination using 3,5-DiBr-PAESA.
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Signaling Pathways and Logical Relationships
Current literature does not indicate a role for 3,5-DiBr-PAESA in the direct modulation or

investigation of specific biochemical signaling pathways. Its function is primarily that of an

analytical tool for the quantification of metal ions. The logical relationship in its use is a direct

correlation between the concentration of the target metal ion and the intensity of the color

produced by the resulting chelate complex. This relationship forms the basis of its application in

quantitative biochemical analysis.

The following diagram illustrates the principle of the colorimetric assay.

Reactants

Product Measurement
Copper Ions (Cu²⁺/Cu⁺)

(from sample)
[Cu-(3,5-DiBr-PAESA)] Complex

(Intensely Colored)

+

3,5-DiBr-PAESA
(colorless/faint color)

+
Absorbance at λmax

(e.g., 580 nm)
is proportional to

Click to download full resolution via product page

Caption: Principle of 3,5-DiBr-PAESA Colorimetric Assay.

Conclusion
3,5-DiBr-PAESA is a robust and sensitive tool for the quantitative determination of copper in a

wide range of biological samples. Its application is straightforward, relying on the principles of

colorimetric analysis. For researchers in biochemistry and drug development, particularly those

investigating metal metabolism, oxidative stress, and diseases associated with copper

dysregulation, 3,5-DiBr-PAESA-based assays offer a reliable and efficient method for obtaining

critical quantitative data. While it does not directly probe signaling pathways, the data it

generates can provide valuable insights into the physiological and pathological roles of copper.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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